Cas no 119060-44-5 (tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate)

Tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate is a spirocyclic compound featuring a highly functionalized pentane core with four chlorine substituents and a tert-butyl carboxylate group. Its rigid spiro[2.2]pentane framework enhances steric and electronic properties, making it valuable in synthetic chemistry as a building block for complex molecular architectures. The tetrachlorination pattern offers reactivity for further derivatization, while the tert-butyl ester group provides stability and ease of handling. This compound is particularly useful in medicinal chemistry and materials science, where its unique structure can influence stereochemistry and physicochemical properties. Its synthetic versatility and stability under various conditions make it a practical intermediate for advanced research applications.

tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate structure

119060-44-5 structure

Product Name:tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate

CAS No:119060-44-5

MF:C₁₀H₁₂Cl₄O₂

MW:306.01307964325

MDL:MFCD01566983

CID:2094380

PubChem ID:44119049

Update Time:2025-09-28

tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate
- P10188
- AKOS025289743
- MFCD01566983
- t-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate
- SY099267
- tert-butyl 1,1,2,2-tetrachlorospiro[2.2]pentane-5-carboxylate
- AS-50428
- Spiro[2.2]pentane-1-carboxylic acid, 4,4,5,5-tetrachloro-, 1,1-dimethylethyl ester
- 119060-44-5
- tert-butyl4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate
- CS-0048242
- PB39812
- MDL： MFCD01566983
- Inchi： 1S/C10H12Cl4O2/c1-7(2,3)16-6(15)5-4-8(5)9(11,12)10(8,13)14/h5H,4H2,1-3H3
- InChI Key： DXCZUYDOAQRWGN-UHFFFAOYSA-N
- SMILES： ClC1(C(C21CC2C(=O)OC(C)(C)C)(Cl)Cl)Cl

Computed Properties

Exact Mass: 305.956190g/mol
Monoisotopic Mass: 303.959140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 342
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 26.3Å²

tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A289001020-1g	tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate	119060-44-5	95%	1g	$566.03	2023-09-04
Chemenu	CM205640-1g	tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate	119060-44-5	95%	1g	$495	2021-08-04
Chemenu	CM205640-250mg	tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate	119060-44-5	95%	250mg	$123	2022-06-14
Chemenu	CM205640-1g	tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate	119060-44-5	95%	1g	$***	2023-04-03
Chemenu	CM205640-5g	tert-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate	119060-44-5	95%	5g	$***	2023-04-03
abcr	AB244005-1 g	t-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate; .	119060-44-5		1g	€207.90	2023-04-27
abcr	AB244005-5 g	t-Butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate; .	119060-44-5		5g	€537.70	2023-04-27
eNovation Chemicals LLC	D497299-1G	tert-butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate	119060-44-5	97%	1g	$140	2024-07-21
eNovation Chemicals LLC	D497299-5G	tert-butyl 4,4,5,5-tetrachlorospiro[2.2]pentane-1-carboxylate	119060-44-5	97%	5g	$360	2024-07-21
TRC	B811653-50mg	tert-Butyl 4,4,5,5-Tetrachlorospiro[2.2]pentane-1-carboxylate	119060-44-5		50mg	$ 50.00	2022-06-06